Cas no 885281-04-9 (2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid)

• Product Name: 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid
• CAS No: 885281-04-9
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD06739011
• CID: 711885
• PubChem ID: 51358540
• Update Time: 2025-05-19

2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid
• (5-BENZYL-4H-[1,2,4]TRIAZOL-3-YL)ACETIC ACID,
• 1H-1,2,4-Triazole-5-aceticacid, 3-(phenylmethyl)-
• 2-(5-benzyl-1H-1,2,4-triazol-3-yl)acetic acid
• 3-benzyl-1H-1,2,4-Triazole-5-acetic acid
• (5-BENZYL-4H-[1,2,4]TRIAZOL-3-YL)-ACETIC ACID
• FT-0704768
• (5-BENZYL-1H-1,2,4-TRIAZOL-3-YL)ACETIC ACID
• 885281-04-9
• (5-BENZYL-4H-[1,2,4]TRIAZOL-3-YL)-ACETICACID
• 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)aceticacid
• AB28379
• DTXSID50680013
• DB-077862
• (5-benzyl-4h-1,2,4-triazol-3-yl)acetic acid

• MDL： MFCD06739011
• Inchi： 1S/C11H11N3O2/c15-11(16)7-10-12-9(13-14-10)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,15,16)(H,12,13,14)
• InChI Key： UGZFNTSAGLRUGP-UHFFFAOYSA-N
• SMILES： OC(CC1=NNC(CC2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• PSA: 78.87000
• LogP: 1.02260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid

Comprehensive Overview of 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS No. 885281-04-9)

2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS No. 885281-04-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the 1,2,4-triazole derivatives, a class known for their versatile applications in drug discovery and material science. The presence of both a benzyl group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for triazole-based compounds has surged, driven by their potential in developing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. Researchers are particularly interested in 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid due to its ability to act as a building block for bioactive molecules. Its CAS No. 885281-04-9 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in scientific communities.

The synthesis of 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Its molecular formula and exact mass are critical parameters for quality control in laboratory settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity.

From an industrial perspective, CAS No. 885281-04-9 is often utilized in the production of pharmaceutical intermediates and fine chemicals. Its compatibility with various catalytic systems and solvents makes it a flexible component in chemical manufacturing. Additionally, its low toxicity profile and stability under standard conditions enhance its appeal for large-scale applications.

Emerging trends in green chemistry have also spotlighted 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid as a candidate for sustainable synthesis routes. Researchers are exploring eco-friendly catalysts and renewable solvents to minimize environmental impact during its production. This aligns with global efforts to reduce carbon footprints in chemical industries.

For those seeking custom synthesis or bulk quantities of CAS No. 885281-04-9, it is essential to partner with reputable suppliers who adhere to GMP standards and provide comprehensive certificates of analysis. The compound's storage conditions (typically room temperature in a dry environment) and handling precautions should also be considered to ensure longevity and safety.

In summary, 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS No. 885281-04-9) represents a pivotal compound in modern chemistry, bridging the gap between academic research and industrial applications. Its multifaceted utility and alignment with contemporary scientific priorities ensure its continued prominence in the years to come.